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Introduction

The Calcitonin-Related Polypeptide Alpha (CALCA) gene is a complex genetic locus that
encodes for a family of related peptide hormones, including calcitonin, a-calcitonin gene-related
peptide (a-CGRP), and katacalcin.[1][2][3] These peptides are generated through tissue-
specific alternative splicing of the primary CALCA transcript and subsequent proteolytic
processing of the resulting prohormones.[1][2] While calcitonin is primarily involved in calcium
and phosphorus metabolism, and a-CGRP functions as a potent vasodilator and
neurotransmitter, the precise physiological role of katacalcin is still under investigation, though
it is suggested to have calcium-lowering effects. This technical guide provides a
comprehensive overview of the expression and regulation of the CALCA gene, with a focus on
the molecular mechanisms that govern its activity.

Data Presentation: Quantitative Expression of the
CALCA Gene

The expression of the CALCA gene is highly tissue-specific, with the highest levels observed in
the thyroid gland and various regions of the nervous system. The Genotype-Tissue Expression
(GTEX) project provides a valuable resource for quantitative analysis of gene expression
across a wide range of human tissues. The following table summarizes the median gene
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expression of CALCA in Transcripts Per Million (TPM) across a selection of human tissues from
the GTEx V8 dataset.

Tissue Median TPM
Thyroid 1589.34
Brain - Spinal cord (cervical c-1) 34.87
Brain - Substantia nigra 1.84
Brain - Cerebellum 1.29
Adrenal Gland 0.87
Lung 0.45
Pituitary 0.39
Small Intestine - Terminal lleum 0.28
Stomach 0.23
Esophagus - Mucosa 0.17
Artery - Aorta 0.15
Heart - Atrial Appendage 0.12
Skin - Sun Exposed (Lower leg) 0.11
Muscle - Skeletal 0.08
Liver 0.05
Pancreas 0.04
Whole Blood 0.03

Regulation of CALCA Gene Expression

The expression of the CALCA gene is intricately regulated at multiple levels, including
transcriptional control by signaling pathways and epigenetic modifications.
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Signaling Pathways

The primary signaling pathway implicated in the regulation of CALCA gene expression is the
cAMP/PKA pathway, which culminates in the activation of the transcription factor CREB (CAMP
response element-binding protein).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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